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Compound of Interest

Compound Name: PGMI-004A

Cat. No.: B610073

This document provides immediate safety and logistical information for the proper handling and
disposal of PGMI-004A, a small molecule inhibitor of the glycolytic enzyme phosphoglycerate
mutase 1 (PGAM1). The following procedural guidance is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Safety and Handling

According to the Safety Data Sheet (SDS), PGMI-004A is classified as not a hazardous
substance or mixture. However, standard laboratory safety protocols should always be
observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily
accessible.

e Hand Protection: Wear appropriate chemical-resistant gloves.
» Skin and Body Protection: Wear a laboratory coat. A safety shower should be available.
Handling Precautions:

e Avoid inhalation of dust or aerosols. Use in a well-ventilated area, preferably with an
appropriate exhaust ventilation system.
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e Avoid contact with skin and eyes.

e In case of accidental contact, follow the first aid measures outlined in the table below.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of
Eye Contact water, separating eyelids. Remove contact

lenses if present. Seek medical attention.

Rinse skin thoroughly with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.

Disposal of PGMI-004A

While PGMI-004A is not classified as hazardous, it is crucial to follow established laboratory
procedures for the disposal of non-hazardous chemical waste to minimize environmental
impact and maintain a safe work environment. The overriding principle is that no activity should
begin without a clear plan for waste disposal.[1]

Step-by-Step Disposal Protocol:

o Assess the Waste Form: Determine if the PGMI-004A waste is in solid form (e.g., unused
reagent) or in a solution.

e Segregation: Do not mix PGMI-004A waste with hazardous waste streams such as
flammable solvents, acids, bases, or toxic materials.[2][3] Keep it segregated for disposal as
non-hazardous chemical waste.[1]
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» Solid Waste Disposal:

o For small quantities of solid PGMI-004A, it may be permissible to dispose of it in the
regular laboratory trash, provided it is securely packaged.[4]

o It is best practice to transfer the securely packaged waste directly to the designated
dumpster by laboratory personnel.[4][5] Custodial staff should not be expected to handle
chemical waste.[5]

e Liquid Waste (Solutions) Disposal:

o Small quantities of aqueous solutions containing PGMI-004A may be suitable for drain
disposal with copious amounts of water, provided this is in accordance with your
institution's and local regulations.[5][6][7]

o Crucially, obtain approval from your institution's Environmental Health and Safety (EHS)
office before disposing of any chemical waste down the drain.[5]

o Liquid waste should never be disposed of in dumpsters.[5]
o Empty Container Disposal:
o Triple rinse empty containers that held PGMI-004A.[3][9]

o The first rinsate should be collected as chemical waste.[9] Subsequent rinses can typically
be disposed of down the drain.[9]

o Deface or remove the original label from the empty, rinsed container before disposal in the
regular trash or recycling.[5][8]

PGMI-004A Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PGMI-
004A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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